Benzyl 1,1,2,3,3,3-hexafluoropropyl sulfide

• IUPAC Name: 1,1,2,3,3,3-hexafluoropropylsulfanylmethylbenzene
• InChI: InChI=1S/C10H8F6S/c11-8(9(12,13)14)10(15,16)17-6-7-4-2-1-3-5-7/h1-5,8H,6H2
• InChI Key: IVDBDIKQTBCXRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC(C(C(F)(F)F)F)(F)F
• Molecular Formula: C10H8F6S
• Molecular Weight: 274.23 g/mol

Description

Benzyl 1,1,2,3,3,3-hexafluoropropyl sulfide (BHFS) is a synthetic compound with a wide range of applications in the scientific community. It has become increasingly popular in recent years due to its unique properties, which make it an ideal reagent for various processes in the laboratory. BHFS is a colorless, odorless, and non-toxic compound that is used in the synthesis of various compounds, as well as for the purification of materials. It is also used in the production of pharmaceuticals, biochemicals, and other materials.

Scientific Research Applications

Benzyl 1,1,2,3,3,3-hexafluoropropyl sulfide is widely used in various scientific research applications. It is often used in the synthesis of compounds for use in pharmaceuticals, biochemicals, and other materials. It is also used in the purification of materials, such as proteins, nucleic acids, and other biological molecules. Additionally, this compound is used in the production of polymers, catalysts, and other materials.

Mechanism of Action

Benzyl 1,1,2,3,3,3-hexafluoropropyl sulfide is a powerful reagent that can be used to induce a variety of chemical reactions. The most common mechanism of action is the formation of a sulfide bond between the two reactants. This reaction is typically catalyzed by a base, such as sodium hydroxide or sodium bicarbonate. The reaction is highly exothermic and can produce a variety of products, depending on the reactants and the conditions of the reaction.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to have a strong affinity for proteins, nucleic acids, and other biological molecules. It has also been shown to have an inhibitory effect on the activity of enzymes, as well as to interact with cell membranes. Additionally, this compound has been shown to have an anti-inflammatory effect, as well as to have an analgesic effect.

Advantages and Limitations for Lab Experiments

Benzyl 1,1,2,3,3,3-hexafluoropropyl sulfide has a number of advantages and limitations when used in laboratory experiments. One of the major advantages is that it is highly soluble in water, making it easy to work with. Additionally, it is relatively stable and non-toxic, making it safe to handle in the laboratory. On the other hand, this compound is a relatively expensive reagent, and its reactivity can be unpredictable, making it difficult to control the reaction.

Future Directions

The use of Benzyl 1,1,2,3,3,3-hexafluoropropyl sulfide in research is still in its early stages, and there are a number of potential future directions for its use. One potential application is in the synthesis of compounds for use in pharmaceuticals and biochemicals. Additionally, this compound could be used in the production of polymers, catalysts, and other materials. Finally, this compound could be used in the purification of proteins, nucleic acids, and other biological molecules.

Synthesis Methods

Benzyl 1,1,2,3,3,3-hexafluoropropyl sulfide can be synthesized in a variety of ways. The most common method is the reaction of hexafluoropropyl sulfide with benzyl bromide. This reaction produces a colorless liquid that can be isolated by distillation. Other methods for the synthesis of this compound include the reaction of hexafluoropropyl sulfide with an alkyl halide, such as benzyl chloride, or the reaction of hexafluoropropyl sulfide with an alkyl sulfate, such as benzyl sulfate.